Cas no 117025-03-3 (Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI))

Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI) structure
117025-03-3 structure
Product Name:Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI)
CAS No:117025-03-3
MF:C8H4N2O
MW:144.1301612854
CID:131449
PubChem ID:45079970
Update Time:2025-04-19

Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI)
    • Cyclobuta[b][1,2]oxazolo[4,5-e]pyridine
    • Cyclobuta[b]isoxazolo[4,5-e]pyridine
    • 117025-03-3
    • DTXSID50663841
    • Cyclobut[b]isoxazolo[4,5-e]pyridine (9CI)
    • Inchi: 1S/C8H4N2O/c1-2-7-5(1)3-6-4-9-11-8(6)10-7/h1-4H
    • InChI Key: OTHGMZHTASJFDI-UHFFFAOYSA-N
    • SMILES: O1C2C(C=N1)=CC1C=CC=1N=2

Computed Properties

  • Exact Mass: 144.03242
  • Monoisotopic Mass: 144.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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